Cas no 2171722-20-4 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171722-20-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5928080
• PubChem ID: 165545430
• Update Time: 2025-10-21

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid
• 2171722-20-4
• 2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}cyclobutyl)acetic acid
• EN300-1521304

• Inchi： 1S/C27H32N2O5/c1-17(2)24(25(32)28-16-27(12-7-13-27)14-23(30)31)29-26(33)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22,24H,7,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CXCFSMQBHRRPGL-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(C(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171722-20-4)

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171722-20-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-Cyclobutylacetic Acid, is a valuable intermediate in the synthesis of peptides and other bioactive molecules. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the cyclobutylacetic acid moiety, make it an essential building block in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. This group is particularly useful for preventing premature reactions and ensuring the sequential addition of amino acids during peptide synthesis. The presence of the cyclobutylacetic acid moiety adds structural rigidity and conformational constraint to the molecule, which can significantly influence the pharmacological properties of the final product.

Recent studies have highlighted the potential applications of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. These peptides showed promising results in preclinical trials for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In another study, researchers at the University of California, San Francisco, explored the use of this compound in developing novel antibiotics. The cyclobutylacetic acid moiety was found to enhance the antimicrobial activity of certain peptides, making them more effective against drug-resistant bacteria. This finding has significant implications for addressing the growing global challenge of antibiotic resistance.

The synthetic route for 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid involves several key steps, including the protection of amino groups with Fmoc, coupling reactions with amino acids, and final deprotection to yield the desired product. The efficiency and purity of these reactions are crucial for obtaining high-quality intermediates suitable for pharmaceutical applications.

The physical and chemical properties of this compound have also been extensively characterized. It is a white crystalline solid with a molecular weight of 455.54 g/mol. The compound exhibits good solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various synthetic protocols. Its melting point is reported to be around 160°C, which is an important parameter for quality control during synthesis and purification processes.

In terms of safety and handling, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid should be stored under dry conditions at room temperature to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The market demand for this compound is on the rise due to its versatile applications in pharmaceutical research and development. Major pharmaceutical companies and research institutions are increasingly investing in the synthesis and application of this compound to develop new drugs and therapies. The global market for peptide-based therapeutics is expected to grow significantly over the next decade, driven by advancements in synthetic chemistry and biotechnology.

In conclusion, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171722-20-4) is a crucial intermediate in modern medicinal chemistry. Its unique structural features and versatile applications make it an indispensable tool for researchers working on peptide synthesis and drug development. As ongoing research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing medical science and improving patient outcomes.